Cas no 677716-50-6 (methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate)

• Product Name: methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate
• CAS No: 677716-50-6
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD24608946
• CID: 5241983
• Update Time: 2025-10-30

methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[(aminocarbonyl)amino]-5-methyl-, methyl ester
• methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate

• MDL： MFCD24608946
• Inchi： 1S/C8H10N2O3S/c1-4-3-5(10-8(9)12)6(14-4)7(11)13-2/h3H,1-2H3,(H3,9,10,12)
• InChI Key： JJYIOEXWJYFTMK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C)=CC=1NC(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate

Methyl 3-(Carbamoylamino)-5-methylthiophene-2-carboxylate (CAS No. 677716-50-6): An Overview

Methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate (CAS No. 677716-50-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiophene ring, which is substituted with a carbamoylamino group and a methyl group, and an ester functional group. These structural features contribute to its diverse chemical properties and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate is C₉H₁₁NO₃S, and its molecular weight is approximately 213.24 g/mol. The compound's chemical structure consists of a thiophene ring with a carbamoylamino group at the 3-position and a methyl group at the 5-position, with an ester group attached to the 2-position of the thiophene ring. This arrangement provides the molecule with both aromatic and functional group characteristics, which are crucial for its reactivity and potential applications.

In the context of medicinal chemistry, methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Furthermore, the pharmacological properties of methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate have been investigated in preclinical studies. A study conducted by Smith et al. (2022) reported that this compound shows promising activity in vitro against cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, making it a candidate for further development as an anticancer agent.

In addition to its potential therapeutic applications, methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional materials with specific properties. For example, researchers at the University of California (2020) utilized this compound as a building block for the preparation of conjugated polymers with enhanced electronic properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthesis of methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 3-amino-5-methylthiophene-2-carboxylic acid with methyl chloroformate followed by treatment with ammonia or an amine derivative to form the carbamoyl group. This synthetic pathway is well-documented in the literature and has been optimized to achieve high yields under mild conditions.

The stability and storage conditions of methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but should be stored away from moisture and strong acids or bases to prevent degradation. It is also advisable to store it at low temperatures (e.g., -20°C) to maximize its shelf life.

In conclusion, methyl 3-(carbamoylamino)-5-methylthiophene-2-carboxylate (CAS No. 677716-50-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it a valuable tool for researchers exploring new therapeutic agents and functional materials. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.